Cas no 2097862-25-2 (1-(Pyridin-3-yl)-4-[2-(thiophen-2-yl)acetyl]piperazin-2-one)

• Product Name: 1-(Pyridin-3-yl)-4-[2-(thiophen-2-yl)acetyl]piperazin-2-one
• CAS No: 2097862-25-2
• MF: C₁₅H₁₅N₃O₂S
• MW: 301.363501787186
• CID: 5468994
• Update Time: 2025-10-31

1-(Pyridin-3-yl)-4-[2-(thiophen-2-yl)acetyl]piperazin-2-one Chemical and Physical Properties

Names and Identifiers

• 1-(pyridin-3-yl)-4-[2-(thiophen-2-yl)acetyl]piperazin-2-one
• 1-pyridin-3-yl-4-(2-thiophen-2-ylacetyl)piperazin-2-one
• 1-(Pyridin-3-yl)-4-[2-(thiophen-2-yl)acetyl]piperazin-2-one

• Inchi： 1S/C15H15N3O2S/c19-14(9-13-4-2-8-21-13)17-6-7-18(15(20)11-17)12-3-1-5-16-10-12/h1-5,8,10H,6-7,9,11H2
• InChI Key： NLGWRJXKFKQBMV-UHFFFAOYSA-N
• SMILES： S1C=CC=C1CC(N1CC(N(C2C=NC=CC=2)CC1)=O)=O

Computed Properties

• Exact Mass: 301.08849790 g/mol
• Monoisotopic Mass: 301.08849790 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 404
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 301.4
• XLogP3: 0.8
• Topological Polar Surface Area: 81.8

Additional information on 1-(Pyridin-3-yl)-4-[2-(thiophen-2-yl)acetyl]piperazin-2-one

Comprehensive Analysis of 1-(Pyridin-3-yl)-4-[2-(thiophen-2-yl)acetyl]piperazin-2-one (CAS No. 2097862-25-2): Applications and Research Insights

In the rapidly evolving field of pharmaceutical and organic chemistry, 1-(Pyridin-3-yl)-4-[2-(thiophen-2-yl)acetyl]piperazin-2-one (CAS No. 2097862-25-2) has emerged as a compound of significant interest. This heterocyclic molecule, featuring a pyridine and thiophene moiety, is being extensively studied for its potential applications in drug discovery and material science. Researchers are particularly intrigued by its unique structural properties, which combine a piperazin-2-one core with aromatic systems, offering a versatile scaffold for further derivatization.

The compound’s CAS number 2097862-25-2 is frequently searched in academic databases, reflecting its growing relevance in medicinal chemistry. Recent studies highlight its role as a precursor in synthesizing bioactive molecules targeting central nervous system (CNS) disorders and inflammatory pathways. Its thiophene-acetyl group, in particular, is noted for enhancing binding affinity to specific protein targets, making it a valuable candidate for structure-activity relationship (SAR) studies. This aligns with the current trend of optimizing small-molecule therapeutics with improved pharmacokinetic profiles.

From a synthetic perspective, 1-(Pyridin-3-yl)-4-[2-(thiophen-2-yl)acetyl]piperazin-2-one exemplifies the convergence of green chemistry principles and high-yield reactions. Laboratories are increasingly adopting solvent-free or catalytic methods to produce such compounds, addressing the demand for sustainable practices. The integration of computational chemistry tools, such as molecular docking and quantitative structure-activity relationship (QSAR) models, further accelerates its exploration in virtual screening campaigns.

Beyond pharmaceuticals, this compound’s electron-rich heterocycles have sparked interest in organic electronics. Its potential use in conductive polymers or light-emitting diodes (LEDs) is under investigation, coinciding with the global push for advanced materials in renewable energy technologies. Searches for "thiophene derivatives in optoelectronics" or "piperazine-based functional materials" often cite CAS No. 2097862-25-2 as a reference point.

Quality control and analytical characterization of 1-(Pyridin-3-yl)-4-[2-(thiophen-2-yl)acetyl]piperazin-2-one rely on advanced techniques like high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR), and mass spectrometry (MS). These methods ensure batch consistency, a critical factor for industrial-scale production. The compound’s stability under varying pH and temperature conditions is also a key focus, as evidenced by frequent queries about "storage conditions for CAS 2097862-25-2" in scientific forums.

In summary, 1-(Pyridin-3-yl)-4-[2-(thiophen-2-yl)acetyl]piperazin-2-one represents a multifaceted tool for researchers. Its dual applicability in life sciences and material engineering, coupled with its alignment with sustainable synthesis trends, positions it as a compound to watch. As the scientific community continues to unravel its potential, CAS No. 2097862-25-2 is poised to remain a hotspot in innovation-driven inquiries.